Cas no 1029718-70-4 (5-Chloro-3-[(2-methylphenyl)methyl]-1,2,4-thiadiazole)

• Product Name: 5-Chloro-3-[(2-methylphenyl)methyl]-1,2,4-thiadiazole
• CAS No: 1029718-70-4
• MF: C₁₀H₉ClN₂S
• MW: 224.709859609604
• MDL: MFCD14707329
• CID: 4677461
• Update Time: 2023-08-15

5-Chloro-3-[(2-methylphenyl)methyl]-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-[(2-methylphenyl)methyl]-1,2,4-thiadiazole
• 5-Chloro-3-[(2-methylphenyl)methyl]-1,2,4-thiadiazole

• MDL： MFCD14707329
• Inchi： 1S/C10H9ClN2S/c1-7-4-2-3-5-8(7)6-9-12-10(11)14-13-9/h2-5H,6H2,1H3
• InChI Key： VTJMSYJHEVMLEI-UHFFFAOYSA-N
• SMILES： ClC1=NC(CC2C=CC=CC=2C)=NS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Topological Polar Surface Area: 54